4-[(4-chlorophenyl)methylsulfanyl]-1-(furan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one

• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-1-(furan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C19H17ClN2O2S/c20-14-8-6-13(7-9-14)12-25-18-16-4-1-5-17(16)22(19(23)21-18)11-15-3-2-10-24-15/h2-3,6-10H,1,4-5,11-12H2
• InChI Key: TUOBBAGNDPWANN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC3=CC=C(C=C3)Cl)CC4=CC=CO4
• Molecular Formula: C19H17ClN2O2S
• Molecular Weight: 372.9 g/mol

Description

The compound “4-[(4-chlorophenyl)methylsulfanyl]-1-(furan-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one” is a complex organic molecule. It contains a pyrimidinone ring, which is a common structure in many biologically active compounds. The molecule also contains a furan ring, a sulfur atom linking two parts of the molecule, and a chlorophenyl group.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is part of a broader class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. A related example is the synthesis of thiazolopyrimidine derivatives, which are structurally similar and have been evaluated for their antinociceptive and anti-inflammatory properties. These derivatives were synthesized through reactions involving furan-2-yl components and evaluated for their biological activities, providing insights into the potential therapeutic applications of such compounds (Selvam, T., Karthik, V., Palanirajan, Vijayaraj Kumar, & Ali, M., 2012).

Another aspect of research on similar compounds involves crystallography to understand their structural properties. For instance, the study of 4-amino-1-benzyl-2-(methylsulfanyl)pyrimidin-6(1H)-one derivatives highlighted the importance of hydrogen bonding and pi-pi interactions in determining the molecular and crystal structures of such compounds, which can significantly impact their reactivity and interaction with biological targets (Glidewell, C., Low, J. N., Marchal, A., & Quesada, A., 2003).

Antimicrobial and Anticancer Applications

Compounds with structural features similar to the one described have been explored for their antimicrobial activity. For example, novel naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones were synthesized and evaluated for their antimicrobial properties, indicating the potential of such structures in developing new antimicrobial agents (Ravindra, K., Vagdevi, H., & Vaidya, V., 2008).

Additionally, pyrazole derivatives containing furan-2-yl groups have been synthesized and evaluated for their anti-inflammatory and antibacterial activities, further underscoring the medicinal chemistry applications of compounds with similar structural motifs (Ravula, P., Babu, V., Manich, P., Rika, Chary, N. R., & Ra, J. N. S., 2016).